![molecular formula C28H34N4O4S B2744124 6-[1-(2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-2-oxoethyl)-2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]-N-phenylhexanamide CAS No. 866013-44-7](/img/structure/B2744124.png)
6-[1-(2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-2-oxoethyl)-2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]-N-phenylhexanamide
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Description
6-[1-(2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-2-oxoethyl)-2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]-N-phenylhexanamide is a useful research compound. Its molecular formula is C28H34N4O4S and its molecular weight is 522.66. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A notable aspect of research involves the synthesis and biological evaluation of novel derivatives for their anticancer, anti-inflammatory, and antimicrobial properties. For instance, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives and evaluated their cytotoxic and 5-lipoxygenase inhibition activities, indicating potential applications in cancer treatment and inflammatory conditions (Rahmouni et al., 2016). Similarly, Patel and Chikhalia (2006) synthesized derivatives with antibacterial and anti-HIV activities, showcasing the versatility of these compounds in addressing various biomedical challenges (Patel & Chikhalia, 2006).
Antimicrobial and Antiviral Activities
Research into pyrimidinone derivatives also extends into antimicrobial and antiviral arenas. Hossan et al. (2012) developed pyrimidinones and oxazinones with significant antibacterial and antifungal activities, highlighting their potential as novel antimicrobial agents (Hossan et al., 2012). The search for effective anti-HIV compounds led to the identification of DB-02, a pyrimidinone derivative with potent activity against various HIV strains and low cytotoxicity, underscoring the potential for these compounds in antiviral therapy (Zhang et al., 2013).
Chemical Synthesis and Methodology Development
Beyond biological applications, these compounds are of interest in chemical synthesis and methodology development. Dyachenko et al. (2020) reported on the one-pot synthesis of thienopyridine and pyridothienopyrimidine derivatives, demonstrating advanced techniques in creating complex heterocyclic structures with potential applications in drug discovery and materials science (Dyachenko et al., 2020).
properties
IUPAC Name |
6-[1-[2-[2-(cyclohexen-1-yl)ethylamino]-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]-N-phenylhexanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H34N4O4S/c33-24(30-22-12-6-2-7-13-22)14-8-3-9-18-31-27(35)26-23(16-19-37-26)32(28(31)36)20-25(34)29-17-15-21-10-4-1-5-11-21/h2,6-7,10,12-13,16,19H,1,3-5,8-9,11,14-15,17-18,20H2,(H,29,34)(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAAZYRLJJCATHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)CN2C3=C(C(=O)N(C2=O)CCCCCC(=O)NC4=CC=CC=C4)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H34N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
522.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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